Cas no 2227900-06-1 ((3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227900-06-1
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 5879674
• PubChem ID: 165967471
• Update Time: 2025-05-19

(3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid
• EN300-1916668
• 2227900-06-1

• Inchi： 1S/C9H9BrO4/c10-5-2-1-3-6(11)9(5)7(12)4-8(13)14/h1-3,7,11-12H,4H2,(H,13,14)/t7-/m1/s1
• InChI Key： ANJHTKVDLPFGMX-SSDOTTSWSA-N
• SMILES： BrC1=CC=CC(=C1[C@@H](CC(=O)O)O)O

Computed Properties

• Exact Mass: 259.96842g/mol
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227900-06-1)

(3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227900-06-1) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its brominated aromatic ring and hydroxypropanoic acid moiety, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its stereospecific properties, which make it valuable for designing enantioselective catalysts and therapeutic agents.

The compound's CAS number 2227900-06-1 is a critical identifier for researchers seeking precise chemical data. Its molecular structure combines a 2-bromo-6-hydroxyphenyl group with a 3-hydroxypropanoic acid chain, offering both lipophilic and hydrophilic properties. This duality enhances its utility in drug delivery systems, where solubility and bioavailability are paramount. Recent studies highlight its role in enzyme inhibition and receptor modulation, aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid is being explored for its potential in sustainable synthesis routes. The bromine substituent facilitates selective functionalization, reducing waste and improving atom economy—a key focus for industries aiming to minimize environmental impact. Additionally, its chiral center is pivotal for asymmetric synthesis, a hot topic in AI-driven drug discovery platforms that prioritize molecular efficiency.

From a commercial perspective, the demand for CAS 2227900-06-1 is rising due to its applicability in biocatalysis and material science. Suppliers and manufacturers emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), addressing the stringent requirements of regulatory bodies. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its identity and quality, ensuring reproducibility in research and industrial settings.

Emerging trends in personalized medicine and computational chemistry further underscore the relevance of this compound. Its structural analogs are being screened for activity against rare diseases, leveraging high-throughput screening (HTS) technologies. Moreover, its metabolic stability makes it a candidate for prodrug development, a niche yet rapidly expanding field in pharmacology.

In summary, (3R)-3-(2-bromo-6-hydroxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227900-06-1) represents a multifaceted tool for modern science. Its integration into drug design, sustainable chemistry, and biotechnology reflects the compound's adaptability to cutting-edge research paradigms. As scientific inquiry evolves, this molecule is poised to play an even greater role in addressing global health and environmental challenges.